Cas no 446254-61-1 (1,2,5-Tribromo-3-(2,6-dibromophenoxy)benzene)

• Product Name: 1,2,5-Tribromo-3-(2,6-dibromophenoxy)benzene
• CAS No: 446254-61-1
• MF: C₁₂H₅Br₅O
• MW: 564.687499761581
• CID: 3166419
• Update Time: 2025-10-18

1,2,5-Tribromo-3-(2,6-dibromophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2,2',3,5,6'-Pentabromodiphenyl ether
• 1,2,5-Tribromo-3-(2,6-dibromophenoxy)benzene

• Inchi： 1S/C12H5Br5O/c13-6-4-9(16)11(17)10(5-6)18-12-7(14)2-1-3-8(12)15/h1-5H
• InChI Key： JOPASNJHCFYVHD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1OC1C(=CC=CC=1Br)Br)Br)Br

Additional information on 1,2,5-Tribromo-3-(2,6-dibromophenoxy)benzene

Introduction to 1,2,5-Tribromo-3-(2,6-dibromophenoxy)benzene (CAS No. 446254-61-1)

1,2,5-Tribromo-3-(2,6-dibromophenoxy)benzene (CAS No. 446254-61-1) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various scientific and industrial fields. This compound is characterized by its multiple bromine substituents, which confer it with specific physical and chemical properties that make it a valuable subject of study.

The molecular formula of 1,2,5-Tribromo-3-(2,6-dibromophenoxy)benzene is C₁₃H₆Br₈O, and its molecular weight is approximately 739.79 g/mol. The compound's structure consists of a benzene ring substituted with three bromine atoms at positions 1, 2, and 5, and a phenoxy group at position 3, which itself is substituted with two bromine atoms at positions 2 and 6. This intricate arrangement of bromine atoms imparts the molecule with high stability and reactivity under certain conditions.

In the realm of chemical synthesis, 1,2,5-Tribromo-3-(2,6-dibromophenoxy)benzene has been explored as an intermediate in the synthesis of more complex organic molecules. Its high bromination level makes it a useful starting material for various chemical transformations. Recent studies have shown that this compound can be effectively utilized in the synthesis of novel materials with unique electronic and optical properties. For instance, researchers have demonstrated its potential in the development of organic semiconductors and photovoltaic materials.

Beyond its synthetic applications, 1,2,5-Tribromo-3-(2,6-dibromophenoxy)benzene has also been investigated for its biological activities. Preliminary studies suggest that this compound may exhibit antimicrobial properties due to the presence of multiple bromine substituents. These properties are being explored for potential applications in the development of new antimicrobial agents. However, further research is needed to fully understand the mechanisms behind these activities and to assess their safety and efficacy.

In the context of environmental science, the fate and behavior of 1,2,5-Tribromo-3-(2,6-dibromophenoxy)benzene in various environmental matrices have been studied. Research indicates that this compound has low solubility in water but exhibits high stability in soil and sediment environments. This stability can have implications for its persistence and potential bioaccumulation in ecosystems. Environmental scientists are actively working to understand the long-term impacts of such compounds on ecological health.

The safety profile of 1,2,5-Tribromo-3-(2,6-dibromophenoxy)benzene is another critical area of investigation. While detailed toxicological data are still being gathered, preliminary assessments suggest that this compound should be handled with care due to its high bromination level and potential reactivity. Safety guidelines recommend using appropriate personal protective equipment (PPE) when handling this compound to minimize exposure risks.

In conclusion, 1,2,5-Tribromo-3-(2,6-dibromophenoxy)benzene (CAS No. 446254-61-1) is a multifaceted compound with a range of potential applications in chemical synthesis, materials science, and biological research. Its unique chemical structure provides a foundation for further exploration into its properties and uses. As research continues to advance in these areas, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.